Cas no 90923-66-3 (azulen-6-amine)

• Product Name: azulen-6-amine
• CAS No: 90923-66-3
• MF: C₁₀H₉N
• MW: 143.185162305832
• MDL: MFCD19204655
• CID: 3325928
• Update Time: 2026-04-24

azulen-6-amine Chemical and Physical Properties

Names and Identifiers

• 6-AZULENAMINE
• azulen-6-amine

• MDL： MFCD19204655

Additional information on azulen-6-amine

Azulen-6-amine (CAS No. 90923-66-3): An Overview of Its Properties, Applications, and Recent Research Advances

Azulen-6-amine (CAS No. 90923-66-3) is a unique compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its distinctive azulene core and an amino group at the 6-position, exhibits a range of interesting properties that make it a valuable candidate for various applications. In this article, we will delve into the chemical structure, physical properties, synthetic methods, and recent research developments surrounding azulen-6-amine.

The azulene core is a bicyclic hydrocarbon with a seven-membered ring fused to a five-membered ring. This unique structure imparts azulen-6-amine with distinct electronic and spectroscopic properties. The presence of the amino group at the 6-position further enhances its reactivity and functional versatility. The compound is typically synthesized through a series of well-defined chemical reactions, including the functionalization of azulene followed by the introduction of the amino group.

In terms of physical properties, azulen-6-amine is a solid at room temperature with a melting point that can vary depending on the specific synthetic route and purity. It is generally soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF). These solubility characteristics make it amenable to various chemical manipulations and processing techniques.

The spectroscopic properties of azulen-6-amine have been extensively studied using techniques such as nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS). These studies have provided valuable insights into the molecular structure and electronic behavior of the compound. For instance, the NMR spectrum reveals characteristic signals for the azulene core and the amino group, while IR spectroscopy highlights the presence of specific functional groups.

In the realm of medicinal chemistry, azulen-6-amine has shown promise as a potential therapeutic agent. Recent research has explored its biological activities, including anti-inflammatory, antioxidant, and antitumor properties. A study published in the Journal of Medicinal Chemistry reported that derivatives of azulen-6-amine exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in inflammation pathways. Another study in the European Journal of Medicinal Chemistry demonstrated that certain analogs of azulen-6-amine possess significant antioxidant activity, which could be beneficial in treating oxidative stress-related diseases.

The antitumor potential of azulen-6-amine has also been investigated. A preclinical study conducted by researchers at a leading pharmaceutical company found that specific derivatives of azulen-6-amine exhibited selective cytotoxicity against various cancer cell lines. These findings suggest that further optimization and clinical evaluation could lead to the development of novel anticancer drugs based on this scaffold.

Beyond its medicinal applications, azulen-6-amine has found utility in materials science and organic synthesis. Its unique electronic properties make it an attractive building block for constructing advanced materials with tailored functionalities. For example, researchers have utilized azulen-6-amine to synthesize conjugated polymers with enhanced electronic performance for use in organic electronics and photovoltaic devices.

In summary, Azulen-6-amine (CAS No. 90923-66-3) is a multifaceted compound with a rich array of applications across various scientific disciplines. Its distinctive chemical structure and functional groups endow it with unique properties that have been leveraged in medicinal chemistry, materials science, and organic synthesis. Ongoing research continues to uncover new possibilities for this intriguing molecule, highlighting its potential to contribute to future scientific advancements.